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Cat. No.: B077889 Get Quote

An In-depth Technical Guide to the Cr-Mo-Si Ternary Phase Diagram

This technical guide provides a comprehensive evaluation of the Chromium-Molybdenum-

Silicon (Cr-Mo-Si) ternary phase diagram for researchers, scientists, and materials

development professionals. It covers the essential phase equilibria, crystallographic data, and

experimental methodologies reported in the scientific literature.

Introduction
The Cr-Mo-Si system is of significant interest for the development of high-temperature

structural materials, particularly for applications in gas turbines and aerospace engines where a

combination of high strength, creep resistance, and oxidation resistance is required. The

addition of Molybdenum and Silicon to Chromium-based alloys can lead to the formation of

various intermetallic phases that influence the mechanical and chemical properties at elevated

temperatures. A thorough understanding of the phase equilibria is crucial for designing alloys

with optimized performance.

Phase Equilibria and Intermetallic Phases
The Cr-Mo-Si system is characterized by the presence of several key intermetallic phases,

most notably the (Cr,Mo)3Si and (Cr,Mo)5Si3 silicides, which exhibit a range of solid solutions.

A significant feature of this ternary system is the formation of a ternary σ-phase at high

temperatures.
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Experimental investigations have determined the phase relationships at various temperatures.

Isothermal sections at 1000 °C and 1200 °C have been established, revealing several two-

phase and three-phase regions.[1]

Table 1: Phase Equilibria in the Cr-Mo-Si System at 1000 °C and 1200 °C[1]

Temperature Three-Phase Regions Two-Phase Regions

1200 °C (Cr,Mo) + (Cr,Mo)3Si + σ

(Cr,Mo) + (Cr,Mo)3Si, (Cr,Mo)

+ σ, (Cr,Mo)3Si + σ,

(Cr,Mo)3Si + (Cr,Mo)5Si3,

(Cr,Mo)5Si3 + MoSi2, CrSi2 +

MoSi2, CrSi + CrSi2, Cr5Si3 +

CrSi, (Cr,Mo)3Si + Cr5Si3,

(Cr,Mo) + Cr5Si3

1000 °C
(Cr,Mo) + (Cr,Mo)3Si +

(Cr,Mo)5Si3

(Cr,Mo) + (Cr,Mo)3Si,

(Cr,Mo)3Si + (Cr,Mo)5Si3,

(Cr,Mo)5Si3 + MoSi2, CrSi2 +

MoSi2, CrSi + CrSi2, Cr5Si3 +

CrSi, (Cr,Mo)3Si + Cr5Si3,

(Cr,Mo) + Cr5Si3

The Ternary σ-Phase
A ternary σ-phase with a composition of Cr0.39–0.57Mo0.47–0.29Si0.14 has been identified at

1500 °C.[2] This phase is not stable at lower temperatures and undergoes a eutectoid

decomposition at approximately 1200 °C into (Cr, Mo) and (Cr,Mo)3Si solid solutions.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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